Cas no 16788-57-1 (Dipotassium hydrogen phosphate trihydrate)

• Product Name: Dipotassium hydrogen phosphate trihydrate
• CAS No: 16788-57-1
• MF: K₂HPO₄^.₃H₂O
• MW: 228.221743822098
• MDL: MFCD00149926
• CID: 50534
• PubChem ID: 329758892
• Update Time: 2026-01-20

Dipotassium hydrogen phosphate trihydrate Chemical and Physical Properties

Names and Identifiers

• Potassium phosphate dibasic trihydrate
• DIPOTASSIUM PHOSPHATE TRIHYDRATE
• DI-POTASSIUM HYDROGEN ORTHOPHOSPHATE 3-HYDRATE
• DI-POTASSIUM HYDROGEN ORTHOPHOSPHATE TRIHYDRATE
• DI-POTASSIUM HYDROGEN PHOSPHATE TRIHYDRATE
• DI-POTASSIUM HYDROGEN PHSOPHATE, 3-HYDRATE
• SEC POTASSIUM PHOSPHATE TRIHYDRATE
• POTASSIUM HYDROGEN PHOSPHATE
• POTASSIUM HYDROGENPHOSPHATE TRIHYDRATE
• POTASSIUM PHOSPHATE 3H2O
• Dipotassium hydrogen phosphate trihydrate
• PotassiuM hydrogen phosphate trihydrate, Reagent Grade
• PotassiuM phosphate
• PotassiuM phosphate dibasic
• Dipotassium hydrogen orthophosphate trihydrate
• PotassiumPhosphateDibasicAr
• di-Potassiumhydrogenphosphat
• potassiumphosphate,trihydrate
• Dibasic PotassiuM Phosphate (AS)
• Dipotassium Phosphate Trihydrtae
• POTASSIUM PHOSPHATE DIBASIC TRIHYDRA
• MEDIABAG T MAX RECOVERY DILUENT 20L
• Potassium Hydrogen Phosphate Trihydrate
• Potassium phosphate, dibasic, trihydrate
• Phosphoric acid, dipotassium salt, trihydrate
• RJK174X3TZ
• Potassium phosphate, dibasic, trihydrate, extra pure
• Potassium phosphate, dibasic trihydrate, 99+%, for analysis
• Dipotassium m
• potassium hydrogen phosphate, trihydrate
• Dipotassium orthophosphate, trihydrate
• Dipotassium monophosphate trihydrate
• FT-0625293
• MFCD00149926
• Dipotassium hydrogen phosphate, trihydrate
• BCP21720
• AKOS015914013
• trihydratedibasicpotassium phosphate
• dipotassium;hydrogen phosphate;trihydrate
• Phosphoric acid, dipotassium salt, trihydrate (8CI,9CI)
• 16788-57-1
• UNII-RJK174X3TZ
• Q27288149
• AKOS015950675
• XQGPKZUNMMFTAL-UHFFFAOYSA-L
• Dipotassium hydrogen phosphate (k2hpo4) trihydrate
• DTXSID60168418
• for molecular biology, inverted exclamation markY99%
• dipotassium trihydrate hydrogen phosphate
• DTXCID1090909
• Dipotassium hydrogenorthophosphate trihydrate
• 605-492-6
• FD143178

• MDL： MFCD00149926
• Inchi： 1S/2K.H3O4P.3H2O/c;;1-5(2,3)4;;;/h;;(H3,1,2,3,4);3*1H2/q2*+1;;;;/p-2
• InChI Key： XQGPKZUNMMFTAL-UHFFFAOYSA-L
• SMILES： [K+].[K+].P(=O)([O-])([O-])O.O.O.O

Computed Properties

• Exact Mass: 227.92000
• Monoisotopic Mass: 227.9203525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 46.5
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless flakes, needle crystals or white particles.
• Density: 1.5230
• Melting Point: 340°C(anhydrous substance),decomposes
• PH: 9.1-9.4 (25℃, 50mg/mL in H2O)
• Solubility: H2O: 4 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 120.92000
• LogP: -0.24510
• Solubility: It is easily soluble in water and the solution is weakly alkaline. Slightly soluble in ethanol.
• Merck: 14,7658
• Sensitiveness: Hygroscopic

Dipotassium hydrogen phosphate trihydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes
• Storage Condition：Store at +5°C to +30°C.
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphates
• Other Chemical Reagents

Additional information on Dipotassium hydrogen phosphate trihydrate

Dipotassium hydrogen phosphate trihydrate (CAS No. 16788-57-1): A Comprehensive Overview

Dipotassium hydrogen phosphate trihydrate, commonly referred to by its CAS No. 16788-57-1, is a vital compound in the field of pharmaceuticals, biotechnology, and chemical research. This white crystalline powder is widely recognized for its applications in buffering solutions, enzyme stabilizers, and as a key component in various biochemical assays. Its molecular formula, K₂HPO₄·3H₂O, underscores its trihydrated nature, which significantly influences its solubility and reactivity in aqueous environments.

The compound's significance extends beyond its basic chemical properties. It serves as an essential buffer in biological systems, particularly in maintaining the optimal pH range for enzymatic activities. This makes it indispensable in laboratory settings where precise pH control is critical for experiments involving proteins, nucleic acids, and other biomolecules. The ability of Dipotassium hydrogen phosphate trihydrate to act as a buffer is attributed to its amphoteric nature, allowing it to accept or donate protons as needed.

Recent advancements in pharmaceutical research have highlighted the role of Dipotassium hydrogen phosphate trihydrate in drug formulation and delivery systems. Its compatibility with various excipients and its stability under different storage conditions make it an ideal candidate for use in oral and injectable medications. Studies have demonstrated its efficacy in enhancing the solubility of poorly soluble drugs, thereby improving bioavailability and therapeutic outcomes.

In the realm of biotechnology, the compound has found extensive use in cell culture media and tissue preservation solutions. Its ability to maintain a stable pH environment is crucial for supporting cell proliferation and viability during long-term storage or transport. Furthermore, its role as an electrolyte supplement has been explored in medical applications, particularly in intravenous fluids where maintaining electrolyte balance is essential for patient recovery.

The environmental impact of using Dipotassium hydrogen phosphate trihydrate has also been a subject of interest. Research indicates that when used responsibly, it poses minimal ecological risk due to its biodegradability and low toxicity profile. However, excessive discharge into water bodies can lead to eutrophication, underscoring the importance of proper waste management practices in industrial and laboratory settings.

Industrial applications of this compound are equally diverse. It serves as a key ingredient in the production of fertilizers, where it provides essential phosphorus and potassium nutrients to plants. Additionally, it is used in food additives as a pH regulator and stabilizer, ensuring consistent product quality across batches. The compound's versatility makes it a cornerstone in multiple industries, from agriculture to pharmaceuticals.

The synthesis of Dipotassium hydrogen phosphate trihydrate typically involves the reaction between potassium hydroxide (KOH) and phosphoric acid (H₃PO₄). The process requires careful control of reaction conditions to ensure high purity and yield. Advances in synthetic methodologies have enabled the production of higher-purity grades suitable for sensitive applications such as diagnostic assays and high-value pharmaceutical formulations.

Quality control measures are paramount when dealing with CAS No. 16788-57-1. Manufacturers employ rigorous testing protocols to verify purity, moisture content, and particle size distribution. These parameters are critical for ensuring that the compound meets the stringent requirements of pharmaceutical-grade materials. Analytical techniques such as HPLC (High-Performance Liquid Chromatography), titration, and X-ray diffraction are commonly used for these purposes.

The future prospects of Dipotassium hydrogen phosphate trihydrate are promising, with ongoing research exploring new applications and optimizing existing ones. For instance, scientists are investigating its potential use in nanotechnology-based drug delivery systems, where its stabilizing properties could enhance the efficacy of nanocarriers. Additionally, its role in sustainable chemistry initiatives is being examined to develop greener alternatives to traditional chemical processes.

In conclusion, Dipotassium hydrogen phosphate trihydrate stands as a cornerstone compound in multiple scientific disciplines. Its multifaceted applications, from buffering solutions to drug formulation and industrial processes, underscore its importance. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of innovation in chemistry and related fields.